1-(1,5-Dioxa-9-azaspiro[5.5]undecan-9-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)-2-thiophen-3-ylethanone
• InChI: InChI=1S/C14H19NO3S/c16-13(10-12-2-9-19-11-12)15-5-3-14(4-6-15)17-7-1-8-18-14/h2,9,11H,1,3-8,10H2
• InChI Key: GDYODVDKTOWPRA-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)C(=O)CC3=CSC=C3)OC1
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol
• CAS No.: 1797648-40-8

Description

1-(1,5-Dioxa-9-azaspiro[5.5]undecan-9-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C14H19NO3S and its molecular weight is 281.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Derivative Formation

• Prins Cascade Cyclization : A novel Prins cascade process was developed for synthesizing 1,9-dioxa-4- azaspiro[5.5]undecane derivatives, offering a method for the synthesis of spiromorpholinotetrahydropyran derivatives through a Prins bicyclization (Reddy et al., 2014).

• Aminomethylation Process : A study on the aminomethylation of 2,4-Dioxo-3-azaspiro[5.5]undecane- 1,5-dicarbonitrile revealed a reaction pathway to form new 3,7-Diazaspiro-[bicyclo[3.3.1]nonane-9,1′-cyclohexane] derivatives (Khrustaleva et al., 2018).

• Crystal Structure and Biological Activity Analysis : The crystal structure and biological activity of a related compound, (3-Methyl-1,5-dioxaspiro[5.5]undecan-3-yl)Methanol, were characterized, demonstrating its non-planar ring structure and one-dimensional chain structure through hydrogen bonding (Yuan et al., 2017).

• Synthesis of N-Protected Amino Acid Esters : A new reagent, 3-azaspiro[5,5]undecan-2,4-dioxo-3-yl diphenyl phosphate (ASUD-diphenyl phosphate), was developed for synthesizing N-protected amino acid-ASUD esters, useful in peptide synthesis (Rao et al., 2016).

Catalysis and Reaction Media

• Use in Deep Eutectic Solvent : An efficient synthesis of novel trispiropyrrolidine/thiapyrrolizidines was reported, employing a deep eutectic solvent (DES) as an efficient reaction media for 1,3-dipolar cycloaddition reaction of azomethine ylides with 1,5-dioxaspiro[5.5]undecan-9-one (Singh & Singh, 2017).

Structural Modification and Biological Activity

• Antiviral and Antibacterial Properties : Exploration of spirocyclic derivatives of ciprofloxacin showed significant biological properties, indicating the potential of these compounds in medicinal chemistry, particularly in antibacterial and antiviral applications (Lukin et al., 2022).

• Synthesis and Evaluation for Sigma-1 Receptors : A study on the synthesis and evaluation of 1-oxa-8-azaspiro[4.5]decane and 1,5-dioxa-9-azaspiro[5.5]undecane derivatives as selective σ1 receptor ligands highlighted their potential in developing brain imaging agents for σ1 receptors (Tian et al., 2020).